Cas no 1251574-08-9 (N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide)

• Product Name: N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• CAS No: 1251574-08-9
• MF: C₂₆H₂₃FN₄O₂
• MW: 442.484829187393
• CID: 6408789
• PubChem ID: 49668792
• Update Time: 2025-08-04

N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• AKOS024486078
• N-(4-ethylphenyl)-1-{[4-(4-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide
• N-(4-ethylphenyl)-1-(4-(4-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide
• N-(4-ethylphenyl)-1-[[4-[(4-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• 1251574-08-9
• F3407-3134
• VU0626708-1

• Inchi： 1S/C26H23FN4O2/c1-2-18-3-11-23(12-4-18)30-26(33)24-16-31(17-28-24)15-19-5-13-22(14-6-19)29-25(32)20-7-9-21(27)10-8-20/h3-14,16-17H,2,15H2,1H3,(H,29,32)(H,30,33)
• InChI Key： BFHVVPIWAFWOTP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(=CC=2)CC)=O)=C1)=O

Computed Properties

• Exact Mass: 442.181
• Monoisotopic Mass: 442.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide

Introduction to N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide and Its Applications

N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide, with a CAS number of 1251574-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The structure of this compound is characterized by its intricate arrangement of functional groups, including an imidazole core, aromatic rings, and amide linkages. The presence of a 4-fluorobenzamido moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The 4-ethylphenyl substituent further enhances the compound's complexity and may contribute to its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those involving aberrant signaling pathways. N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide has emerged as a compound of interest due to its potential to interact with key proteins involved in cancer, inflammation, and neurodegenerative disorders. Its unique structural features make it a valuable candidate for further exploration in drug discovery.

The imidazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs that target bacterial infections, fungal infections, and even certain types of cancer. The incorporation of the imidazole moiety into this compound not only provides a scaffold for further chemical modifications but also leverages its known biological activity. The carboxamide group at the 4-position of the imidazole ring adds another layer of functionality, enabling interactions with various biological targets through hydrogen bonding and other non-covalent forces.

The 4-fluorobenzamido group is particularly noteworthy due to the presence of the fluorine atom. Fluorine atoms are frequently incorporated into pharmaceuticals because they can enhance metabolic stability, binding affinity, and pharmacokinetic properties. In this compound, the fluorine atom may play a crucial role in modulating the electronic properties of the aromatic system, thereby influencing its interaction with biological targets. Additionally, the amide bond connecting the benzamido group to the phenylmethyl moiety provides a flexible linker that can be exploited for structure-activity relationship (SAR) studies.

Recent studies have highlighted the importance of targeting protein-protein interactions (PPIs) in drug development. N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide has shown potential as an inhibitor of specific PPIs that are implicated in various diseases. For instance, it has been demonstrated to interact with cyclin-dependent kinases (CDKs), which are overexpressed in many cancers and play a critical role in cell cycle regulation. By inhibiting these kinases, the compound may disrupt tumor growth and proliferation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only provide efficient routes to the desired product but also allow for modular design, enabling chemists to easily modify specific parts of the molecule for SAR studies.

In addition to its potential therapeutic applications, N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide has also been explored for its role in chemical biology research. Its ability to interact with specific biological targets makes it a valuable tool for studying protein function and disease mechanisms. Researchers have utilized this compound to develop probes that can visualize and manipulate cellular processes at the molecular level.

The growing interest in computational chemistry has further accelerated the development of new compounds like N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide. By leveraging computational methods such as molecular docking and virtual screening, scientists can predict how this compound will interact with biological targets before conducting expensive wet-lab experiments. These predictions not only save time and resources but also provide insights into how structural modifications can enhance potency and selectivity.

The future prospects for N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These approaches involve iterative cycles of synthesis, testing, and refinement to identify more effective derivatives with improved efficacy and reduced side effects.

In conclusion, N-(4-ethylphenyl)-1-{4-(4-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.